Cas no 98278-20-7 (1-(2-hydroxyethyl)pyrrolidin-3-ol)

• Product Name: 1-(2-hydroxyethyl)pyrrolidin-3-ol
• CAS No: 98278-20-7
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 4373575
• PubChem ID: 53401975
• Update Time: 2025-05-19

1-(2-hydroxyethyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineethanol, 3-hydroxy-
• 1-(2-hydroxyethyl)pyrrolidin-3-ol
• SCHEMBL1361943
• AKOS012213178
• EN300-1247715
• 98278-20-7

• Inchi： 1S/C6H13NO2/c8-4-3-7-2-1-6(9)5-7/h6,8-9H,1-5H2
• InChI Key： JCFRZWVYDOFBHJ-UHFFFAOYSA-N
• SMILES： N1(CCO)CCC(O)C1

Computed Properties

• Exact Mass: 131.094628657Da
• Monoisotopic Mass: 131.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 43.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 1-(2-hydroxyethyl)pyrrolidin-3-ol

Introduction to 1-(2-hydroxyethyl)pyrrolidin-3-ol (CAS No. 98278-20-7) in Modern Chemical and Pharmaceutical Research

1-(2-hydroxyethyl)pyrrolidin-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 98278-20-7, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic alcohol, characterized by its pyrrolidine core and hydroxyethyl substituent, has garnered attention due to its versatile structural properties and potential applications in drug development, material science, and biochemical studies.

The molecular structure of 1-(2-hydroxyethyl)pyrrolidin-3-ol consists of a six-membered nitrogen-containing ring (pyrrolidine) linked to a hydroxyethyl group at the 3-position. This configuration imparts unique physicochemical properties, including solubility in both polar and nonpolar solvents, which makes it a valuable intermediate in synthesizing complex molecules. The presence of both hydroxyl and amine-like functionalities allows for diverse chemical modifications, enabling the creation of derivatives with tailored biological activities.

In recent years, 1-(2-hydroxyethyl)pyrrolidin-3-ol has been explored as a building block in the synthesis of pharmacologically active compounds. Its pyrrolidine scaffold is a common motif in many bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents. The hydroxyethyl group provides a site for further functionalization, such as esterification or etherification, which can enhance the metabolic stability and bioavailability of drug candidates.

One of the most compelling aspects of 1-(2-hydroxyethyl)pyrrolidin-3-ol is its potential role in developing novel therapeutic agents. For instance, researchers have investigated its derivatives as inhibitors of enzyme targets implicated in neurological disorders. The pyrrolidine ring's ability to mimic natural amino acid structures makes it an attractive scaffold for designing molecules that can interact with biological receptors or enzymes with high specificity. Preliminary studies suggest that certain derivatives exhibit promising activity against targets such as acetylcholinesterase, a key enzyme in Alzheimer's disease pathology.

The compound's utility extends beyond pharmaceutical applications. In material science, 1-(2-hydroxyethyl)pyrrolidin-3-ol has been utilized in the synthesis of polymers and coatings due to its ability to form stable hydrogen bonds. These interactions contribute to improved material properties such as flexibility, durability, and thermal resistance. Additionally, its solubility profile makes it suitable for use in solution-based processing techniques like spin coating or inkjet printing, which are increasingly employed in the fabrication of advanced materials.

Recent advancements in computational chemistry have further highlighted the significance of 1-(2-hydroxyethyl)pyrrolidin-3-ol. Molecular modeling studies have revealed insights into its binding interactions with biological targets, aiding in the rational design of more effective derivatives. These computational approaches are complemented by experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which provide detailed structural information about the compound and its derivatives.

The synthesis of 1-(2-hydroxyethyl)pyrrolidin-3-ol itself is an area of active research. While classical methods involving condensation reactions between 2-aminoethanol and appropriate carbonyl compounds are well-established, newer methodologies focus on greener and more efficient synthetic routes. For example, catalytic processes using transition metal complexes have been explored to enhance yield and reduce waste generation. Such innovations align with the growing emphasis on sustainable chemistry practices in industrial applications.

The pharmacokinetic properties of 1-(2-hydroxyethyl)pyrrolidin-3-ol derivatives are another critical area of investigation. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing their therapeutic efficacy and safety profiles. Advanced analytical techniques such as liquid chromatography-mass spectrometry (LC-MS) enable researchers to study these processes in detail, providing valuable data for drug development pipelines.

In conclusion,1-(2-hydroxyethyl)pyrrolidin-3-ol (CAS No. 98278-20-7) represents a compound of considerable interest in contemporary chemical research. Its unique structural features offer opportunities for innovation across multiple disciplines, from medicine to materials science. As research continues to uncover new applications and synthetic strategies,1-(2-hydroxyethyl)pyrrolidin-3-ol is poised to remain a cornerstone in the development of next-generation chemical entities.